2-Phenylthiomethylphenol

• Molecular Formula: C13H12OS
• Molecular Weight: 216.30 g/mol
• IUPAC Name: 2-(phenylsulfanylmethyl)phenol
• InChI: InChI=1S/C13H12OS/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9,14H,10H2
• InChI Key: ZCXPUQBKCXGWFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=CC=C2O

Description

2-Phenylthiomethylphenol is a useful research compound. Its molecular formula is C13H12OS and its molecular weight is 216.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.5.10-3 mole of zinc acetate, in the form of an approximately 20% strength aqueous solution, 30 g of 96% pure paraformaldehyde ( 0.96 mole of CH2O) and 113.6 g of 97% pure thiophenol (1 mole) were added to 564 g (6 moles) of phenol at about 70° C. The mixture was then heated to the reflux temperature in the course of about 30 minutes and kept under these conditions for 7.5 hours (temperature of the mixture 154° to 132° C.). After this time, gas chromatography analysis gave a yield of 2-phenylthiomethylphenol of 81% of theory (relative to formaldehyde) and a ratio of 2- to 4-phenylthiomethylphenol of more than 99:1. The 2-phenylthiomethylphenol obtained on subsequent distillation at 140°-150° C./0.6-0.9 mm Hg was 98% pure.